Cas no 59126-63-5 ((17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol)

• Product Name: (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• CAS No: 59126-63-5
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1064875
• PubChem ID: 169440235
• Update Time: 2025-05-20

(17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol Chemical and Physical Properties

Names and Identifiers

• (17β)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• (17beta)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• 59126-63-5

• Inchi： 1S/C20H26O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7-9,12,16-19,21H,3-4,6,10-11H2,1-2H3/t16?,17?,18?,19-,20-/m0/s1
• InChI Key： QZNDMYQKEAEONA-OQPPHWFISA-N
• SMILES： O[C@H]1C=CC2C3CCC4C=C(C=CC=4C3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 298.193280068g/mol
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids

Additional information on (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol

Comprehensive Analysis of (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol (CAS No. 59126-63-5)

The compound (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol (CAS No. 59126-63-5) is a steroidal derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, characterized by a tetraene backbone and an ethyl substitution at the 13th position, makes it a subject of interest for its potential applications in hormone-related studies. The presence of a methoxy group at the 3rd position further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in scientific literature highlight the growing demand for steroidal compounds like (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol. Researchers are particularly intrigued by its potential role in modulating hormonal pathways, a topic that aligns with current health and wellness trends. For instance, questions such as "How do steroidal derivatives affect endocrine function?" or "What are the applications of tetraene compounds in medicine?" are frequently searched in academic and professional circles. This compound's structural similarity to naturally occurring hormones positions it as a candidate for further exploration in these areas.

From a synthetic perspective, the methoxy group in (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol offers a strategic advantage. It serves as a protective moiety during chemical transformations, enabling the selective modification of other functional groups. This feature is particularly relevant in the context of green chemistry, where minimizing waste and improving efficiency are paramount. The compound's CAS No. 59126-63-5 is often referenced in patents and research papers focusing on sustainable synthetic methodologies.

In the realm of analytical chemistry, (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol presents challenges and opportunities. Its tetraene structure necessitates advanced spectroscopic techniques, such as NMR and mass spectrometry, for accurate characterization. This aligns with the increasing demand for high-resolution analytical methods in quality control and research settings. Professionals often search for "best practices for analyzing steroidal tetraene compounds" or "spectroscopic data for CAS No. 59126-63-5," underscoring the need for detailed technical resources.

The potential applications of (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol extend beyond the laboratory. Its structural features make it a candidate for drug discovery programs targeting hormone-related conditions. With the rise of personalized medicine, there is a growing interest in compounds that can be tailored to individual metabolic profiles. Searches like "steroidal derivatives in personalized medicine" or "role of ethyl-substituted steroids in therapy" reflect this trend. While the compound is not yet widely used in clinical settings, its pharmacological potential is a hot topic in preclinical research.

In summary, (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol (CAS No. 59126-63-5) is a multifaceted compound with significant implications for pharmaceutical development, synthetic chemistry, and analytical science. Its unique tetraene structure, combined with the ethyl and methoxy functional groups, offers a rich platform for further investigation. As research continues to uncover its potential, this compound is likely to remain a focal point in discussions about hormonal modulation, green chemistry, and advanced analytical techniques.